molecular formula C17H22N2O4S B2693428 N-cycloheptyl-3-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanamide CAS No. 899757-16-5

N-cycloheptyl-3-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanamide

Cat. No. B2693428
CAS RN: 899757-16-5
M. Wt: 350.43
InChI Key: FUAQZRPTZMJGHL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-cycloheptyl-3-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanamide, also known as CPTH, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. It is a small molecule inhibitor that has been shown to have promising effects in the treatment of cancer, inflammation, and other diseases.

Scientific Research Applications

Psychotropic, Anti-inflammatory, and Cytotoxic Activity

N-cycloheptyl-3-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanamide and its derivatives have been investigated for their psychotropic, anti-inflammatory, and cytotoxic properties. Specifically, these compounds demonstrated marked sedative action, high anti-inflammatory activity, and selective cytotoxic effects concerning tumor cell lines. Some compounds also demonstrated antimicrobial action, showing a potential for diverse biomedical applications (Zablotskaya et al., 2013).

Antimicrobial and Anti-inflammatory Agents

A series of derivatives including benzothiazepine and benzodiazepine have been prepared and evaluated for their anti-bacterial and antifungal activities. Selected compounds were also screened for their anti-inflammatory activity, demonstrating the potential of these derivatives as antimicrobial and anti-inflammatory agents (Kendre, Landge, & Bhusare, 2015).

Luminescent Properties for White Light Emission

Benzothiazole derivatives have been studied for their luminescent properties, particularly for applications in white light emission. This research suggests potential applications in the development of white-light-emitting devices using these compounds (Lu et al., 2017).

Immunomodulating Activity

Condensed N-aryl-2-cyano-3-oxo-3-pyrazolyl-propanamides, a class of benzothiazole derivatives, have been synthesized and evaluated for immunomodulating activity. They were found to enhance macrophage cytotoxicity and stimulate host-mediated antibacterial defenses in mice (Doria et al., 1991).

MMP Inhibition in Tissue Damage

4-Thiazolidinone derivatives, integrating a benzisothiazole, have been designed and synthesized to affect the inflammatory/oxidative process, including the inhibition of matrix metalloproteinases (MMPs), which are crucial in tissue damage and wound healing (Incerti et al., 2018).

Antimicrobial and Cytotoxic Activities

New derivatives have been synthesized and investigated for their antimicrobial and cytotoxic activities, showing potential as antimicrobial agents and in cancer treatment (Dawbaa et al., 2021).

properties

IUPAC Name

N-cycloheptyl-3-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H22N2O4S/c20-16(18-13-7-3-1-2-4-8-13)11-12-19-17(21)14-9-5-6-10-15(14)24(19,22)23/h5-6,9-10,13H,1-4,7-8,11-12H2,(H,18,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FUAQZRPTZMJGHL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCCC(CC1)NC(=O)CCN2C(=O)C3=CC=CC=C3S2(=O)=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H22N2O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

350.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-cycloheptyl-3-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.